Cas no 2680802-13-3 (2-{2-(2,2,2-trifluoroacetamido)ethylsulfanyl}benzoic acid)

• Product Name: 2-{2-(2,2,2-trifluoroacetamido)ethylsulfanyl}benzoic acid
• CAS No: 2680802-13-3
• MF: C₁₁H₁₀F₃NO₃S
• MW: 293.262212276459
• CID: 5636002
• PubChem ID: 165928804
• Update Time: 2025-10-18

2-{2-(2,2,2-trifluoroacetamido)ethylsulfanyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680802-13-3
• 2-{[2-(2,2,2-trifluoroacetamido)ethyl]sulfanyl}benzoic acid
• EN300-28288855
• 2-{2-(2,2,2-trifluoroacetamido)ethylsulfanyl}benzoic acid

• Inchi： 1S/C11H10F3NO3S/c12-11(13,14)10(18)15-5-6-19-8-4-2-1-3-7(8)9(16)17/h1-4H,5-6H2,(H,15,18)(H,16,17)
• InChI Key： QAJARJAZFQVJCI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)CCNC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 293.03334884g/mol
• Monoisotopic Mass: 293.03334884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 91.7Ų

Additional information on 2-{2-(2,2,2-trifluoroacetamido)ethylsulfanyl}benzoic acid

Comprehensive Overview of 2-{2-(2,2,2-trifluoroacetamido)ethylsulfanyl}benzoic acid (CAS No. 2680802-13-3)

The compound 2-{2-(2,2,2-trifluoroacetamido)ethylsulfanyl}benzoic acid (CAS No. 2680802-13-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a benzoic acid core with a trifluoroacetamido and ethylsulfanyl side chain, makes it a versatile intermediate for drug development and material science applications. Researchers are particularly interested in its potential as a building block for targeted drug delivery systems and enzyme inhibitors, given its ability to modulate biological activity through its distinct functional groups.

In recent years, the demand for fluorinated compounds like 2-{2-(2,2,2-trifluoroacetamido)ethylsulfanyl}benzoic acid has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and personalized therapeutics, where molecules with tailored properties are essential. The incorporation of trifluoroacetamido groups is a common strategy to improve the pharmacokinetic profiles of drug candidates, making this compound a valuable asset in modern medicinal chemistry.

From a synthetic perspective, CAS No. 2680802-13-3 exemplifies the convergence of green chemistry principles and innovative organic synthesis. Its preparation often involves catalytic methods and atom-efficient reactions, which are critical for reducing environmental impact—a topic of high relevance in today’s sustainable chemistry discussions. Researchers frequently explore its reactivity in cross-coupling reactions and bioconjugation, further expanding its utility in biomolecular engineering.

The compound’s sulfanyl linkage also opens doors for applications in proteomics and chemical biology. For instance, it can serve as a thiol-reactive probe for labeling proteins or as a precursor for biocompatible materials. These attributes resonate with current interests in AI-driven drug discovery, where computational tools predict novel uses for such molecules. Searches for "fluorinated bioactive compounds" or "sulfur-containing drug intermediates" often highlight its relevance in cutting-edge research.

Quality control and analytical characterization of 2-{2-(2,2,2-trifluoroacetamido)ethylsulfanyl}benzoic acid rely heavily on advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with stringent regulatory standards, a priority for industries focused on GMP-compliant synthesis. The compound’s stability under various conditions is another area of investigation, particularly for formulations requiring long shelf-life or controlled-release mechanisms.

In summary, CAS No. 2680802-13-3 represents a multifaceted tool for scientific innovation. Its integration into high-throughput screening platforms and nanotechnology applications underscores its adaptability. As the scientific community continues to explore structure-activity relationships and molecular design, this compound will likely remain at the forefront of next-generation therapeutics and smart materials development.